Cas no 2227663-65-0 ((2S)-4-(6-bromo-3-chloro-2-fluorophenyl)butan-2-ol)

• Product Name: (2S)-4-(6-bromo-3-chloro-2-fluorophenyl)butan-2-ol
• CAS No: 2227663-65-0
• MF: C₁₀H₁₁BrClFO
• MW: 281.549144983292
• CID: 6350828
• PubChem ID: 165643923
• Update Time: 2025-05-26

(2S)-4-(6-bromo-3-chloro-2-fluorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(6-bromo-3-chloro-2-fluorophenyl)butan-2-ol
• EN300-1920192
• 2227663-65-0

• Inchi： 1S/C10H11BrClFO/c1-6(14)2-3-7-8(11)4-5-9(12)10(7)13/h4-6,14H,2-3H2,1H3/t6-/m0/s1
• InChI Key： GELYROQIGAARRQ-LURJTMIESA-N
• SMILES： BrC1=CC=C(C(=C1CC[C@H](C)O)F)Cl

Computed Properties

• Exact Mass: 279.96658g/mol
• Monoisotopic Mass: 279.96658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-4-(6-bromo-3-chloro-2-fluorophenyl)butan-2-ol

Compound CAS No. 2227663-65-0: (2S)-4-(6-bromo-3-chloro-2-fluorophenyl)butan-2-ol

Introduction to (2S)-4-(6-bromo-3-chloro-2-fluorophenyl)butan-2-ol

The compound (2S)-4-(6-bromo-3-chloro-2-fluorophenyl)butan-2-ol is a highly specialized organic molecule with the CAS registry number 2227663-65-0. This compound belongs to the class of phenolic alcohols, characterized by its unique stereochemistry and substitution pattern. The molecule features a butan-2-ol backbone, which serves as the central framework, attached to a substituted phenyl ring. The phenyl group is further substituted with bromo, chloro, and fluoro groups at specific positions, making it a highly functionalized aromatic system.

Structural Features and Stereochemistry

The stereochemistry of this compound is defined by the (S)-configuration at the second carbon of the butanediol backbone. This configuration plays a crucial role in determining the compound's physical properties, reactivity, and potential applications. The presence of multiple halogen substituents on the aromatic ring introduces significant electronic effects, which influence the molecule's overall reactivity and stability.

Synthesis and Chemical Properties

The synthesis of (2S)-4-(6-bromo-3-chloro-2-fluorophenyl)butan-2-ol involves a series of multi-step reactions, including Friedel-Crafts alkylation, halogenation, and stereoselective reductions. Recent advancements in asymmetric catalysis have enabled the efficient synthesis of this compound with high enantiomeric excess. The compound exhibits moderate solubility in common organic solvents and is relatively stable under ambient conditions.

Applications in Pharmaceutical Research

One of the most promising applications of this compound lies in its use as a chiral building block in pharmaceutical research. The presence of multiple halogen substituents makes it an ideal candidate for exploring drug-target interactions in complex biological systems. Recent studies have highlighted its potential as a lead compound in anti-cancer drug development, particularly in targeting specific kinases involved in tumor progression.

Environmental Impact and Safety Considerations

From an environmental perspective, (2S)-4-(6-bromo-3-chloro-2-fluorophenyl)butan-2-ol demonstrates moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments necessitates careful handling during industrial processes. Safety data indicates that this compound poses minimal acute toxicity risks when handled according to standard laboratory protocols.

Conclusion and Future Prospects

In conclusion, (2S)-4-(6-bromo-3-chloro-2-fluorophenyl)butan-2-ol (CAS No. 2227663